(2-Amino-thiazol-5-yl)-acetic acid methyl ester

• IUPAC Name: methyl 2-(2-amino-1,3-thiazol-5-yl)acetate
• InChI: InChI=1S/C6H8N2O2S/c1-10-5(9)2-4-3-8-6(7)11-4/h3H,2H2,1H3,(H2,7,8)
• InChI Key: SAQBFOVDJDGAGT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CN=C(S1)N
• Molecular Formula: C6H8N2O2S
• DSSTOX Substance ID: DTXSID20359441
• Molecular Weight: 172.21 g/mol
• CAS RN: 110295-93-7

Description

2-Amino-thiazol-5-yl)-acetic acid methyl ester, also known as ATAME, is a versatile small molecule used in a variety of scientific research applications. ATAME is a structural analog of the naturally occurring amino acid L-glutamic acid, and has been used in a variety of biochemical and physiological studies. ATAME has a wide range of applications in the life sciences, including studies of protein-protein interactions, protein structure and function, and signal transduction pathways.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation). Precautionary statements include recommendations for handling and storage, first aid measures, and disposal.

Mechanism of Action

Target of Action

Methyl 2-(2-aminothiazol-5-yl)acetate, a derivative of 2-aminothiazole, has been found to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines . The compound’s primary targets are likely to be the proteins involved in these cancerous cell lines.

Mode of Action

It is known that 2-aminothiazole derivatives can interact with their targets in various ways, such as donor-acceptor, nucleophilic, and oxidation reactions . These interactions can lead to changes in the target proteins, potentially inhibiting their function and affecting the growth and proliferation of cancer cells .

Biochemical Pathways

Given its anticancer activity, it is likely that it affects pathways related to cell growth and proliferation

Pharmacokinetics

The solubility of the compound in various solvents suggests that it may have good bioavailability

Result of Action

The result of Methyl 2-(2-aminothiazol-5-yl)acetate’s action is likely to be the inhibition of cancer cell growth and proliferation, given its reported anticancer activity

Action Environment

The action of Methyl 2-(2-aminothiazol-5-yl)acetate can be influenced by various environmental factors. For instance, the pH, temperature, and presence of other molecules can affect the compound’s stability and efficacy